Cas no 1448137-04-9 (3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 1448137-04-9
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 6231680
• PubChem ID: 71808112
• Update Time: 2025-10-29

3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• 3-methoxy-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• 3-methoxy-N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide
• 3-methoxy-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide
• AKOS024562603
• 1448137-04-9
• F6439-5036

• Inchi： 1S/C17H17N3O2S/c1-22-14-5-2-4-13(12-14)17(21)18-8-10-20-9-7-15(19-20)16-6-3-11-23-16/h2-7,9,11-12H,8,10H2,1H3,(H,18,21)
• InChI Key： SDOJKXCZTOSLAD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN(CCNC(C2C=CC=C(C=2)OC)=O)N=1

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.4Ų

Additional information on 3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide

Research Briefing on 3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide (CAS: 1448137-04-9)

The compound 3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide (CAS: 1448137-04-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the role of 3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide as a promising scaffold for drug development. The compound's unique structure, featuring a thiophene-pyrazole core and a methoxybenzamide moiety, has been shown to interact with specific biological targets, including kinases and G-protein-coupled receptors (GPCRs). These interactions suggest potential applications in oncology, inflammation, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of the JAK2 kinase, a key player in myeloproliferative neoplasms. The research team employed a combination of molecular docking and in vitro assays to elucidate the binding mechanism, revealing a high affinity for the ATP-binding site of JAK2. These findings position the compound as a candidate for further preclinical development in hematological malignancies.

In addition to its kinase inhibitory properties, 3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide has shown promise in modulating the endocannabinoid system. A recent preprint on bioRxiv reported its activity as a dual modulator of CB1 and CB2 receptors, with potential implications for pain management and neuroprotection. The study utilized radioligand binding assays and functional cAMP measurements to characterize its pharmacological profile.

The synthetic accessibility of 3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide has also been a focus of recent research. A novel three-step synthesis protocol, published in Organic Process Research & Development, achieved an overall yield of 68% with improved purity profiles. This advancement addresses previous challenges in large-scale production, facilitating further investigation of the compound's therapeutic potential.

Ongoing research is exploring structure-activity relationships (SAR) around the core scaffold, with particular attention to modifications of the methoxy group and thiophene ring. Preliminary results suggest that these alterations can significantly influence both potency and selectivity, opening avenues for the development of second-generation derivatives with optimized pharmacokinetic properties.

In conclusion, 3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide represents a versatile chemical entity with multiple potential therapeutic applications. The convergence of recent findings across different biological systems underscores the need for continued investigation into its mechanism of action and clinical potential. Future research directions may include comprehensive ADMET profiling and in vivo efficacy studies to validate its therapeutic utility.